Acipimox-13C2,15N2
Description
Acipimox-13C₂,¹⁵N₂ is a stable isotope-labeled analog of Acipimox, a nicotinic acid derivative used clinically to reduce free fatty acid levels by inhibiting lipolysis. The isotopic labeling with two ¹³C and two ¹⁵N atoms enables its use as an internal standard in quantitative mass spectrometry, particularly for pharmacokinetic studies, drug metabolism analysis, and tracer experiments in lipid metabolism research.
Key properties inferred from comparable compounds include:
- Molecular formula: Likely retains the core structure of Acipimox (C₆H₆N₂O₃) with isotopic substitutions at specific positions.
- Purity: >95% (HPLC), consistent with standards for isotopic pharmaceuticals .
- Applications: Metabolic pathway tracing, drug-drug interaction studies, and improving assay accuracy via isotope dilution .
Properties
Molecular Formula |
C413C2H615N2O3 |
|---|---|
Molecular Weight |
158.1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Comparisons
Key Observations :
- Isotopic Specificity : Acipimox-13C₂,¹⁵N₂ and Gemcitabine-13C,¹⁵N₂ utilize dual ¹³C labeling, enhancing mass spectrometric detection sensitivity compared to single ¹³C or ¹⁵N labels .
- Functional Diversity: While Acipimox targets lipid metabolism, Cefixime and Allopurinol serve as antimicrobial and urate-lowering agents, respectively. This reflects the versatility of isotopic labeling across therapeutic areas .
Analytical Techniques
- Isotopic Purity : Acipimox-13C₂,¹⁵N₂ likely employs LC-MS/MS and NMR for validation, as seen with Glycine-¹³C₂,¹⁵N (RSD <1.5% in isotopic abundance; ) and Cyclic-C’-¹⁵N₂ (97% labeling efficiency; ) .
- Quantitative Accuracy : Compounds like L-arginine-¹³C₆,¹⁵N₄ () are used in SILAC workflows, emphasizing the need for >98% isotopic enrichment to avoid signal interference—a standard applicable to Acipimox-13C₂,¹⁵N₂ .
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